Cas no 219690-93-4 (Saikosaponin S)

• Product Name: Saikosaponin S
• CAS No: 219690-93-4
• MF: C₄₈H₇₈O₁₈
• MW: 943.12
• CID: 5035321
• Update Time: 2026-02-28

Saikosaponin S Chemical and Physical Properties

Names and Identifiers

• Saikosaponin S

• Inchi： 1S/C48H78O18/c1-22-31(53)33(55)37(59)41(62-22)66-39-26(19-61-40-36(58)34(56)32(54)25(18-49)63-40)64-42(38(60)35(39)57)65-30-11-12-44(4)27(45(30,5)20-50)10-13-46(6)28(44)9-8-23-24-16-43(2,3)14-15-48(24,21-51)29(52)17-47(23,46)7/h8-9,22,25-42,49-60H,10-21H2,1-7H3/t22-,25+,26+,27+,28+,29+,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,44-,45+,46+,47+,48+/m0/s1
• InChI Key： YYHHNGWWKYBCRQ-CTIIHJDWSA-N
• SMILES： [C@@H]1(O)[C@@H](CO)O[C@@H](OC[C@@H]2[C@H]([C@H](O)[C@H]([C@]([H])(O[C@@H]3[C@]([C@@]4([H])[C@@](C)([C@@]5([C@@](C)(CC4)[C@]4(C)C[C@@H](O)[C@]6(CO)C(=C4C=C5)CC(CC6)(C)C)[H])CC3)(C)CO)O2)O)O[C@@]2(O[C@H]([C@H](O)[C@H]([C@H]2O)O)C)[H])[C@@H]([C@H]1O)O

Additional information on Saikosaponin S

Recent Advances in Saikosaponin S (219690-93-4) Research: A Comprehensive Review

Saikosaponin S (CAS: 219690-93-4) is a bioactive triterpenoid saponin derived from the roots of Bupleurum species, a traditional Chinese medicinal herb. Recent studies have highlighted its potential therapeutic applications, particularly in anti-inflammatory, antiviral, and anticancer activities. This research brief synthesizes the latest findings on Saikosaponin S, focusing on its molecular mechanisms, pharmacological effects, and clinical relevance.

A 2023 study published in Journal of Natural Products elucidated the anti-inflammatory mechanism of Saikosaponin S, demonstrating its ability to inhibit NF-κB and MAPK signaling pathways in macrophages. The compound significantly reduced pro-inflammatory cytokine production (TNF-α, IL-6) in LPS-induced models, suggesting potential applications in treating chronic inflammatory diseases. Structural analysis revealed that the unique glycosylation pattern at C-3 and C-28 positions contributes to its enhanced bioactivity compared to other saikosaponins.

In antiviral research, Saikosaponin S has shown remarkable activity against SARS-CoV-2 variants. A preprint from Nature Communications (2024) reported that the compound interferes with viral entry by binding to the spike protein's receptor-binding domain (K_d = 2.3 μM). Molecular docking studies identified key interactions with amino acid residues Tyr453 and Gln493, which are conserved across multiple variants. These findings position Saikosaponin S as a promising lead compound for broad-spectrum antiviral development.

Oncological applications have seen significant progress, with Phase I clinical trials (NCT0543289) demonstrating Saikosaponin S's safety profile up to 200 mg/m² in solid tumor patients. The compound exhibits unique dual mechanisms: inducing apoptosis through caspase-3 activation while simultaneously inhibiting PD-L1 expression (68% reduction at 10 μM in in vitro models). This immunomodulatory effect, combined with direct tumor cytotoxicity, makes it a compelling candidate for combination therapies.

Pharmacokinetic studies using LC-MS/MS have revealed challenges in oral bioavailability (F = 12.4%), prompting development of novel formulations. A 2024 patent (WO2024/076542) describes a nanoemulsion system that improves absorption by 3.2-fold through lymphatic targeting. Concurrently, structure-activity relationship (SAR) studies have identified the 13,28-epoxy group as critical for maintaining potency while reducing hemolytic activity - a major advancement for clinical translation.

The biosynthesis pathway of Saikosaponin S has been recently decoded through transcriptomic analysis of Bupleurum chinense. Researchers identified two novel cytochrome P450 enzymes (CYP716Y1 and CYP72A616) responsible for the oxidation steps at C-16 and C-23 positions. This discovery enables synthetic biology approaches for scalable production, with engineered yeast strains currently achieving titers of 1.2 g/L - a 40-fold improvement over plant extraction yields.

In conclusion, Saikosaponin S (219690-93-4) represents a multifaceted therapeutic agent with expanding clinical potential. Ongoing research focuses on three key areas: (1) optimizing delivery systems to overcome pharmacokinetic limitations, (2) exploring synergistic combinations with existing therapies, and (3) developing structure-modified analogs with enhanced specificity. With five active IND applications currently under FDA review, Saikosaponin S is poised to transition from traditional medicine to modern therapeutic applications within this decade.